Cas no 1805664-16-7 (2-Cyano-4-(difluoromethyl)nicotinic acid)

• Product Name: 2-Cyano-4-(difluoromethyl)nicotinic acid
• CAS No: 1805664-16-7
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4903549
• Update Time: 2025-10-30

2-Cyano-4-(difluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)nicotinic acid

• Inchi： 1S/C8H4F2N2O2/c9-7(10)4-1-2-12-5(3-11)6(4)8(13)14/h1-2,7H,(H,13,14)
• InChI Key： ZQXQVMSRAKLEKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C#N)C=1C(=O)O)F

Computed Properties

• Exact Mass: 198.02408370 g/mol
• Monoisotopic Mass: 198.02408370 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74
• Molecular Weight: 198.13

Additional information on 2-Cyano-4-(difluoromethyl)nicotinic acid

Introduction to 2-Cyano-4-(difluoromethyl)nicotinic acid (CAS No. 1805664-16-7)

2-Cyano-4-(difluoromethyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805664-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a cyano group at the 2-position and a difluoromethyl group at the 4-position of the nicotinic acid backbone, contribute to its unique chemical properties and biological functions.

The cyano group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the difluoromethyl group is a well-known pharmacophore that can modulate metabolic stability, lipophilicity, and binding affinity. These structural elements make 2-Cyano-4-(difluoromethyl)nicotinic acid a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their potential applications in treating various diseases, including cardiovascular disorders, inflammation, and neurodegenerative conditions. The unique combination of functional groups in 2-Cyano-4-(difluoromethyl)nicotinic acid positions it as a versatile scaffold for designing novel therapeutic agents. For instance, studies have shown that modifications at the 2- and 4-positions of nicotinic acid can significantly alter its pharmacokinetic profile and biological activity.

One of the most compelling aspects of 2-Cyano-4-(difluoromethyl)nicotinic acid is its potential as an intermediate in the synthesis of more complex pharmacological entities. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to human health. For example, derivatives of nicotinic acid have been explored for their ability to modulate lipoprotein metabolism, which is crucial in managing hyperlipidemia and reducing cardiovascular risks.

The incorporation of fluorine atoms into organic molecules is a common strategy to enhance their bioactivity. The difluoromethyl group in 2-Cyano-4-(difluoromethyl)nicotinic acid not only improves metabolic stability but also increases binding affinity to biological targets. This has been particularly useful in designing drugs with improved efficacy and reduced side effects. Recent advances in computational chemistry have enabled researchers to predict how structural modifications will affect biological activity, allowing for more targeted drug design.

Moreover, the cyano group at the 2-position of 2-Cyano-4-(difluoromethyl)nicotinic acid can serve as a handle for further chemical modifications. This flexibility allows chemists to explore various synthetic pathways, leading to a diverse array of derivatives with tailored properties. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they meet stringent criteria for efficacy, safety, and pharmacokinetics.

Recent studies have also highlighted the potential of 2-Cyano-4-(difluoromethyl)nicotinic acid in addressing neurological disorders. Nicotinic acid derivatives have shown promise in preclinical models as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to interact with nicotinic receptors has sparked interest in their neuroprotective properties. Further research is needed to fully elucidate their mechanisms of action and therapeutic potential.

The synthesis of 2-Cyano-4-(difluoromethyl)nicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and enabling larger-scale applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired structure.

In conclusion, 2-Cyano-4-(difluoromethyl)nicotinic acid (CAS No. 1805664-16-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as an intermediate in drug synthesis and its potential applications in treating various diseases underscore its importance in modern medicinal chemistry. As research continues to uncover new therapeutic uses for nicotinic acid derivatives, compounds like this will remain at the forefront of drug discovery efforts.